Cas no 39683-24-4 (ethyl 4-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate)

ethyl 4-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate structure
39683-24-4 structure
Product Name:ethyl 4-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate
CAS No:39683-24-4
MF:C12H12N2O3
MW:232.235282897949
CID:1514608
PubChem ID:239538
Update Time:2025-11-02

ethyl 4-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate
    • 1H-pyrazole-3-carboxylic acid, 4-hydroxy-1-phenyl-, ethyl ester
    • ethyl 4-hydroxy-1-phenylpyrazole-3-carboxylate
    • STL228305
    • ethyl4-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate
    • ethyl 4-hydroxy-1-phenyl-pyrazole-3-carboxylate
    • SR-01000219319
    • 39683-24-4
    • NSC-44688
    • EN300-06852
    • HMS2885C21
    • DTXSID90286311
    • Z56947545
    • MLS000736593
    • CBMicro_045787
    • F0307-0409
    • Oprea1_705878
    • AB00690658-02
    • BIM-0045919.P001
    • CHEMBL1414389
    • NSC44688
    • AKOS001045062
    • F94270
    • CS-0220511
    • SMR000528210
    • SR-01000219319-1
    • Inchi: 1S/C12H12N2O3/c1-2-17-12(16)11-10(15)8-14(13-11)9-6-4-3-5-7-9/h3-8,15H,2H2,1H3
    • InChI Key: DSLMUSVXQPOEGD-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(=CN(C2C=CC=CC=2)N=1)O)=O

Computed Properties

  • Exact Mass: 232.08486
  • Monoisotopic Mass: 232.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 355.7±22.0 °C at 760 mmHg
  • PSA: 64.35
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

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Additional information on ethyl 4-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Ethyl 4-Hydroxy-1-Phenyl-1H-Pyrazole-3-Carboxylate (CAS No. 39683-24-4)

Ethyl 4-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate (CAS No. 39683-24-4) is a versatile organic compound widely utilized in pharmaceutical and agrochemical research. This pyrazole derivative has garnered significant attention due to its unique structural properties and potential applications in drug discovery. With the increasing demand for novel heterocyclic compounds, researchers are exploring its role as a building block for bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents.

The compound's molecular structure features a hydroxyl group at the 4-position and an ester moiety at the 3-position of the pyrazole ring, making it a valuable intermediate in organic synthesis. Recent studies highlight its utility in click chemistry and multicomponent reactions, aligning with the growing trend toward sustainable and efficient synthetic methodologies. Its CAS number 39683-24-4 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication across scientific databases.

In the context of current research trends, ethyl 4-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate is frequently discussed in forums focusing on small molecule drug design and medicinal chemistry. Questions such as "How to optimize the synthesis of pyrazole-3-carboxylates?" or "What are the biological activities of 4-hydroxy pyrazole derivatives?" reflect the compound's relevance in academic and industrial settings. Its compatibility with green chemistry principles further enhances its appeal, as researchers seek eco-friendly alternatives to traditional synthetic routes.

From a commercial perspective, suppliers often list this compound under variations of its name, including ethyl 1-phenyl-4-hydroxy-1H-pyrazole-3-carboxylate or 4-hydroxy-1-phenyl-1H-pyrazole-3-carboxylic acid ethyl ester. These long-tail keywords are essential for SEO optimization, ensuring visibility in searches related to specialty chemicals and research reagents. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, addressing common queries about quality control in procurement processes.

Looking ahead, the potential of CAS No. 39683-24-4 extends to emerging fields like covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), where its functional groups could facilitate modular assembly. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound's adaptability positions it as a candidate for probing new therapeutic targets. Its inclusion in patent filings and open-access literature underscores its enduring value in innovation-driven sectors.

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